(6-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)(3-methoxyphenyl)methanone

Specification

• Molecular Formula: C22H21NO3S3
• Molecular Weight: 443.6 g/mol
• IUPAC Name: (6-ethoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)-(3-methoxyphenyl)methanone
• Standard InChI: InChI=1S/C22H21NO3S3/c1-5-26-16-11-7-10-15-17-19(28-29-21(17)27)22(2,3)23(18(15)16)20(24)13-8-6-9-14(12-13)25-4/h6-12H,5H2,1-4H3
• Standard InChI Key: OYJWDZMIFUFGGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1N(C(C3=C2C(=S)SS3)(C)C)C(=O)C4=CC(=CC=C4)OC

Introduction

The compound (6-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)(3-methoxyphenyl)methanone is a complex organic molecule featuring a quinoline core with dithiolo rings and a methanone moiety. This structure is notable for its potential biological activity and applications in medicinal chemistry. The presence of sulfur atoms in its structure may contribute to its chemical reactivity and biological interactions.

Synthesis Methods

The synthesis of (6-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)(3-methoxyphenyl)methanone likely involves multi-step organic synthesis techniques. These methods typically require careful control of reaction conditions to ensure high yields and purity. Common steps might include the formation of the quinoline core, introduction of the dithiolo rings, and attachment of the methanone moiety.

Biological Activity and Applications

Preliminary studies suggest that compounds with similar structures may exhibit significant biological activity, including potential anti-cancer and antibacterial effects. The presence of sulfur in the structure could influence enzyme activity or cellular signaling pathways, contributing to these biological interactions.

Comparison with Related Compounds

Compound Name	Structural Features	Unique Properties
6-Ethoxy-5-(3-fluorophenyl)methanone	Similar dithioloquinoline structure	Exhibits different antimicrobial activity due to fluorine substitution
8-Ethoxy-4,4-dimethylthioxoquinoline	Similar thioxo group	Shows distinct cytotoxic effects against specific cancer cell lines
1-(8-Ethoxy-4,4-dimethylthioxo)-ethanone	Related thioxo structure	Potentially different metabolic pathways due to ethyl substitution

These comparisons highlight the uniqueness of the target compound while also showcasing its relationship to other chemically similar entities.

Research Findings and Future Directions

Further research is essential to fully understand the implications of structural variations on biological activity and applications. Studies focusing on the binding affinity of (6-ethoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)(3-methoxyphenyl)methanone with various biological targets are ongoing. Initial findings suggest potential interactions with specific enzymes or receptors involved in disease progression mechanisms.